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Compound of Interest

Compound Name: 3-Bromophenol

Cat. No.: B021344

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromophenol (m-Bromophenol),
a versatile halogenated phenol serving as a crucial building block in organic synthesis,
particularly in the realms of pharmaceutical and agrochemical development. This document
details its chemical identity, physicochemical properties, experimental protocols for its synthesis
and purification, and explores its role in biological systems, offering insights for its application in
research and drug discovery.

Chemical Identity and Synonyms

3-Bromophenol is an aromatic organic compound with a bromine atom and a hydroxyl group
attached to a benzene ring at positions 1 and 3, respectively. It is crucial for researchers to be
familiar with its various synonyms and identifiers to effectively search databases and literature.

Table 1: Synonyms and Identifiers for 3-Bromophenol
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Identifier Type Value

IUPAC Name 3-bromophenol

Common Synonyms m-Bromophenol, meta-Bromophenol
CAS Registry Number 591-20-8[1]

Molecular Formula CeHsBrO

Molecular Weight 173.01 g/mol [1]

InChl Key MNOJRWOWILAHAV-UHFFFAOYSA-N
Canonical SMILES C1=CC(=CC(=C1)Bn)0O

Phenol, 3-bromo-; 3-bromo phenol; 1-bromo-3-
Other Names
hydroxybenzene

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3-Bromophenol is essential for
its handling, reaction optimization, and for predicting its behavior in various experimental
settings.

Table 2: Physicochemical Data of 3-Bromophenol
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Property Value
Melting Point 28-32 °C

Boiling Point 236 °C

Density 1.63 g/cm3

PKa 9.03

Solubility Sparingly soluble in water; Soluble in ethanol,

ether, chloroform, and alkali.

Refractive Index

1.595-1.599

Vapor Pressure

0.0326 mmHg at 25°C

Flash Point

>110 °C

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and purification of 3-

Bromophenol, primarily through the diazotization of 3-aminophenol followed by a Sandmeyer-

type reaction.

Synthesis of 3-Bromophenol from 3-Aminophenol

This protocol describes a common laboratory-scale synthesis of 3-Bromophenol.

Materials:

e 3-Aminophenol

Concentrated Sulfuric Acid (H2SOa)

Sodium Nitrite (NaNO2)

Cuprous Bromide (CuBr)

Diethyl Ether
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Sodium Chloride (NaCl)

Anhydrous Magnesium Sulfate (MgSOa)

Distilled Water

e Ice

Procedure:

o Diazotization of 3-Aminophenol:

o In a flask, dissolve 3-aminophenol in a dilute solution of sulfuric acid.

o Cool the flask in an ice bath to a temperature below 10°C.

o Slowly add an aqueous solution of sodium nitrite dropwise to the cooled solution while
maintaining the temperature below 10°C. This reaction forms the diazonium salt.[2]

e Sandmeyer Reaction:

o In a separate reaction vessel, prepare a solution of cuprous bromide.

o Slowly add the cold diazonium salt solution to the cuprous bromide solution. Hydrolysis of
the diazonium salt in the presence of cuprous bromide will yield crude 3-Bromophenol.[2]

e Work-up and Extraction:

o Once the reaction is complete, perform a steam distillation to separate the crude 3-
Bromophenol.

o Collect the distillate and saturate it with sodium chloride to facilitate the separation of the
organic layer.

o Extract the agueous solution with diethyl ether.

o Combine the organic extracts and dry them over anhydrous magnesium sulfate.[2]
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Purification of 3-Bromophenol

The crude 3-Bromophenol obtained from the synthesis can be purified by vacuum distillation
or column chromatography.

Vacuum Distillation:

« Filter the dried ethereal extract to remove the drying agent.

» Remove the diethyl ether by simple distillation.

« Distill the remaining residue under reduced pressure to obtain pure 3-Bromophenol.[2]
Column Chromatography:

 Alternatively, the crude product can be purified by silica gel column chromatography using a
suitable eluent system, such as a mixture of hexanes and ethyl acetate.

Role in Biological Systems and Drug Development

While 3-Bromophenol itself is primarily used as a chemical intermediate, the broader class of
bromophenols, many of which are derived from marine algae, exhibit a wide range of
significant biological activities.[3][4][5] These activities position bromophenol derivatives as
promising candidates for drug development.

3-Bromophenol serves as a key building block in the synthesis of more complex molecules
with potential therapeutic applications, including anticancer and anti-inflammatory agents.[6]
The general class of bromophenols has been shown to possess antioxidant, antimicrobial,
anticancer, and antidiabetic properties.[3][4]

Enzyme Inhibition

Derivatives of bromophenols have been identified as potent inhibitors of several enzymes. For
instance, some have shown inhibitory activity against protein tyrosine phosphatase-1B
(PTP1B), a target for type 2 diabetes, as well as acetylcholinesterase (AChE) and carbonic
anhydrase (CA), which are relevant in neurodegenerative diseases and glaucoma, respectively.
[71[8][9][10][11] 3-Bromophenol itself is noted to act as an enzyme inhibitor, highlighting its
potential as a scaffold for designing more specific and potent inhibitors.[2]
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Antioxidant Activity and Cellular Protection

Some bromophenol derivatives have demonstrated the ability to protect cells from oxidative
damage. For example, a bromophenol ether was shown to protect HaCaT skin cells from
oxidative stress by activating the Nrf2-mediated antioxidant pathway.[12] This suggests a
potential application in dermatology and in conditions associated with oxidative stress.

Mandatory Visualizations
Synthetic Pathway of 3-Bromophenol

The following diagram illustrates the synthetic route from 3-aminophenol to 3-Bromophenol.
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Diazotization Sandmeyer Reaction Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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